3-(1-(3-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-5-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-5-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H14FN5O2/c1-25-15-7-5-13(6-8-15)18-20-17(22-26-18)16-11-24(23-21-16)10-12-3-2-4-14(19)9-12/h2-9,11H,10H2,1H3
• InChI Key: RBYJZXADCBJVHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NO2)C3=CN(N=N3)CC4=CC(=CC=C4)F
• Molecular Formula: C18H14FN5O2
• Molecular Weight: 351.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a 1,2,3-triazole ring, a 1,2,4-oxadiazole ring, a fluorobenzyl group, and a methoxyphenyl group. These functional groups could potentially confer a variety of chemical and biological properties to the compound.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the 1,2,3-triazole and 1,2,4-oxadiazole rings might participate in various chemical reactions. The fluorobenzyl and methoxyphenyl groups could also influence the compound’s reactivity.

Scientific Research Applications

Computational Chemistry and Molecular Modeling

Quantum Mechanical Studies: Computational chemists employ quantum mechanical calculations to understand the compound’s electronic structure, energetics, and reactivity. These studies guide further experimental work and provide insights into its behavior.

Future Directions

The future research directions for this compound would depend on its potential applications. Given its complex structure and the presence of multiple functional groups, it could be of interest in various fields, including medicinal chemistry and material science.